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Introduction

Basketane, with the systematic IUPAC name pentacyclo[4.4.0.02,5.03,8.04,7]decane, is a
saturated polycyclic hydrocarbon with the molecular formula CioH12.[1] Its unique basket-like
cage structure is a source of significant interest in the field of organic chemistry.[1] This rigid
framework, composed of multiple fused cyclobutane and cyclohexane rings, results in
considerable ring strain, estimated to exceed 100 kcal/mol.[1] This inherent strain energy
governs the distinct physical and chemical properties of basketane and its derivatives.

First synthesized in 1966, basketane has served as a foundational molecule for studying the
effects of strain on chemical reactivity and stability.[1] The exploration of basketane
derivatives, molecules in which the basketane core is functionalized with various substituent
groups, opens avenues for tuning these properties for specific applications. This technical
guide provides a comprehensive overview of the known physical properties of basketane and
its derivatives, details the experimental protocols for their determination, and illustrates key
synthetic pathways.
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Physical Properties of Basketane and its Derivatives

The physical properties of basketane derivatives are intrinsically linked to the strained cage
structure of the parent molecule. The addition of functional groups can influence properties
such as melting point, boiling point, solubility, and spectroscopic characteristics. However, the
available guantitative data for a wide range of basketane derivatives is currently limited in the
scientific literature. This section summarizes the known data for basketane and select
derivatives.

Tabulated Physical Properties

The following tables present a summary of the available quantitative data for the physical
properties of basketane and some of its derivatives.

Table 1. General Physical Properties

Molecular Molar Mass  Melting Boiling Density
Compound . .
Formula (g/mol) Point (°C) Point (°C) (glcm?)
~185
Basketane CioH12 132.20 58 - 61[1] ] 1.30[1]
(estimated)[1]
Basketene CioH1o0 130.19 Not Reported  Not Reported  Not Reported
Basketanone C10H100 146.18 Not Reported  Not Reported  Not Reported

Table 2: Solubility Data

Compound Water Organic Solvents

Basketane Insoluble Soluble[1]

Table 3: Spectroscopic Data (*H-NMR and 3C-NMR)
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Compound 'H-NMR (ppm) 13C-NMR (ppm)

o ) Displays a limited number of
Exhibits high symmetry with a o )
o ) distinct signals due to
limited number of signals, o
o molecular symmetry, indicating
Basketane confirming the saturated ] )
unique carbon environments

for bridgehead CH and CH:
groups.[1]

hydrocarbon nature with no

olefinic protons.[1]

Experimental Protocols

The accurate determination of the physical properties of basketane derivatives relies on a
suite of standard and specialized experimental techniques. The following protocols provide a
detailed methodology for key experiments.

Melting Point Determination

The melting point of a crystalline solid is a crucial indicator of its purity.
o Apparatus: Capillary melting point apparatus.
e Procedure:

o Asmall, finely powdered sample of the basketane derivative is packed into a thin-walled
capillary tube to a height of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a steady rate (initially rapid, then slow, ~1-2 °C/min, near the
expected melting point).

o The temperature at which the first liquid appears (onset of melting) and the temperature at
which the entire sample becomes a clear liquid (completion of melting) are recorded as
the melting point range. For a pure compound, this range is typically narrow (0.5-1 °C).

Boiling Point Determination
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Due to the tendency of some strained cage compounds to sublime or decompose at elevated
temperatures, boiling point determination requires careful execution.

o Apparatus: Microscale boiling point apparatus (Thiele tube or similar).

e Procedure:

[¢]

A small amount of the liquid basketane derivative is placed in a small test tube.
o A capillary tube, sealed at one end, is inverted and placed in the test tube.
o The apparatus is heated slowly and evenly.

o As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.

o The heating is discontinued, and the temperature at which the liquid just begins to enter
the capillary tube is recorded as the boiling point.

Solubility Determination

The solubility of basketane derivatives is determined by their polarity, which is influenced by
the nature of the functional groups attached to the cage.

e Apparatus: Small test tubes, vortex mixer.

e Procedure:

[¢]

A small, accurately weighed amount of the basketane derivative (e.g., 1-5 mg) is placed in
a test tube.

o A measured volume of the solvent (e.g., 1 mL of water, ethanol, acetone, hexane) is
added.

o The mixture is agitated vigorously using a vortex mixer for a set period (e.g., 1-2 minutes).

o The mixture is allowed to stand and is visually inspected for the presence of undissolved
solid.
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o Solubility is typically reported qualitatively (e.g., soluble, sparingly soluble, insoluble) or
guantitatively (e.g., in mg/mL).

Spectroscopic Characterization

Spectroscopic methods are essential for elucidating the structure of basketane derivatives.
» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H-NMR and 3C-NMR: A sample of the derivative is dissolved in a suitable deuterated
solvent (e.g., CDCIs, CeDs). The spectra are recorded on an NMR spectrometer. The
chemical shifts, coupling constants, and integration of the signals provide detailed
information about the connectivity and chemical environment of the hydrogen and carbon
atoms in the molecule.

e Infrared (IR) Spectroscopy:

o Athin film of a liquid sample or a KBr pellet of a solid sample is prepared. The IR spectrum
is recorded. The presence of characteristic absorption bands can confirm the presence of
specific functional groups (e.g., C=0, O-H, N-H).

e Mass Spectrometry (MS):

o A small amount of the sample is introduced into the mass spectrometer. The resulting
mass spectrum shows the mass-to-charge ratio of the molecular ion and fragment ions,
which helps to determine the molecular weight and provides clues about the structure of
the molecule.

X-ray Crystallography

For crystalline basketane derivatives, single-crystal X-ray diffraction provides the most
definitive structural information.

e Procedure:
o A suitable single crystal of the basketane derivative is grown.

o The crystal is mounted on a goniometer in an X-ray diffractometer.
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o The crystal is irradiated with a monochromatic X-ray beam, and the diffraction pattern is

collected.

o The diffraction data are processed to determine the unit cell dimensions and the

arrangement of atoms within the crystal lattice, providing precise bond lengths and angles.

Synthetic Pathways

The synthesis of basketane and its derivatives is a multi-step process, often involving

photochemical reactions to construct the complex cage structure. The following diagram
illustrates a common synthetic route to basketane, which can be adapted to produce various

derivatives by using substituted starting materials.

Synthesis of Derivatives
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Synthetic pathways to basketane and its derivatives.

Biological Activity

To date, there is a notable scarcity of published research on the biological activities of
basketane derivatives. While other polycyclic cage compounds, such as adamantane
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derivatives, have found applications as antiviral and neuroprotective agents, the therapeutic
potential of the basketane scaffold remains largely unexplored. The high lipophilicity and rigid
structure of the basketane core could potentially lead to interactions with biological targets, but
this has yet to be systematically investigated. The lack of data on biological activity, including
interactions with signaling pathways, represents a significant gap in the current understanding
of these compounds and presents a promising area for future research in drug discovery and
development.

Conclusion

This technical guide has summarized the currently available information on the physical
properties of basketane and its derivatives. While the parent compound has been well-
characterized, there is a clear need for more extensive research into the physical properties of
a wider range of functionalized basketanes. The provided experimental protocols offer a
foundation for such future investigations. The unique, strained structure of the basketane core
continues to make it a fascinating subject for chemical synthesis and physical organic
chemistry. The exploration of its derivatives' properties, including their potential biological
activities, will undoubtedly uncover new scientific insights and may lead to novel applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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